3,6-Dichloro-4-(4-ethylpiperazine-1-carbonyl)pyridazine
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Description
3,6-Dichloro-4-(4-ethylpiperazine-1-carbonyl)pyridazine is a pyridazine derivative characterized by chlorine substituents at positions 3 and 6, and a 4-ethylpiperazine-1-carbonyl group at position 2. This compound is of interest in medicinal chemistry due to pyridazine's role as a bioisostere for aromatic heterocycles, enabling interactions with biological targets such as kinases or neurotransmitter receptors . The ethylpiperazine moiety enhances solubility and pharmacokinetic properties, while the chlorine atoms contribute to electronic modulation and binding affinity. Its synthesis typically involves nucleophilic substitution or coupling reactions, as seen in related pyridazine derivatives .
Properties
Molecular Formula |
C11H14Cl2N4O |
|---|---|
Molecular Weight |
289.16 g/mol |
IUPAC Name |
(3,6-dichloropyridazin-4-yl)-(4-ethylpiperazin-1-yl)methanone |
InChI |
InChI=1S/C11H14Cl2N4O/c1-2-16-3-5-17(6-4-16)11(18)8-7-9(12)14-15-10(8)13/h7H,2-6H2,1H3 |
InChI Key |
PIVQAXYYHIUADF-UHFFFAOYSA-N |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC(=NN=C2Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electronic Effects: Electron-withdrawing groups (e.g., Cl, CF₂H) increase electrophilicity, facilitating nucleophilic substitutions, while electron-donating groups (e.g., piperazine, anilino) enhance binding to biological targets .
- Bioactivity : Piperazine-containing derivatives (e.g., MW069a) show enhanced CNS penetration and kinase inhibition compared to simpler analogs .
Physicochemical Properties
- Lipophilicity: The 4-ethylpiperazine-1-carbonyl group in the target compound improves water solubility compared to non-polar analogs like 3,6-di(thiophen-2-yl)pyridazine .
- Stability: Chlorine substituents at 3 and 6 positions increase stability against hydrolysis relative to methoxy or amino derivatives .
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